Cas no 164176-13-0 (Aconitane-1,7,14-triol, 20-ethyl-8,16-dimethoxy-4-methyl-, (1α,14α,16β)-)
164176-13-0 structure
Product Name:Aconitane-1,7,14-triol, 20-ethyl-8,16-dimethoxy-4-methyl-, (1α,14α,16β)-
CAS No:164176-13-0
MF:C23H37NO5
MW:407.543587446213
CID:184448
Update Time:2024-03-01
Aconitane-1,7,14-triol, 20-ethyl-8,16-dimethoxy-4-methyl-, (1α,14α,16β)- Chemical and Physical Properties
Names and Identifiers
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- Aconitane-1,7,14-triol,20-ethyl-8,16-dimethoxy-4-methyl-, (1a,14a,16b)- (9CI)
- (+)-Blacknidine
- Blacknidine
- Aconitane-1,7,14-triol, 20-ethyl-8,16-dimethoxy-4-methyl-, (1α,14α,16β)-
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- Inchi: 1S/C23H37NO5/c1-5-24-11-20(2)7-6-16(25)23-13-8-12-14(28-3)9-22(29-4,17(13)18(12)26)21(27,19(23)24)10-15(20)23/h12-19,25-27H,5-11H2,1-4H3/t12-,13-,14-,15-,16-,17-,18-,19-,20+,21-,22-,23-/m0/s1
- InChI Key: MRAUUHCURXZDPX-VUXTYGICSA-N
- SMILES: N1([C@H]2[C@]3(O)[C@@]4(C[C@H](OC)[C@H]5[C@@H]([C@@H]4[C@@H]([C@]42[C@H]([C@](C)(CC[C@@H]4O)C1)C3)C5)O)OC)CC
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- XLogP3: 0.478
Aconitane-1,7,14-triol, 20-ethyl-8,16-dimethoxy-4-methyl-, (1α,14α,16β)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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